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Compound of Interest

Compound Name: 7a-Hydroxyfrullanolide

Cat. No.: B1247999

Get Quote

An In-depth Technical Guide to 7α-Hydroxyfrullanolide: Molecular Properties, Bioactivity, and

Experimental Protocols

This technical guide provides a comprehensive overview of 7α-Hydroxyfrullanolide, a

sesquiterpene lactone with significant therapeutic potential. It is intended for researchers,

scientists, and drug development professionals interested in the molecular characteristics,

biological activities, and experimental investigation of this compound.

Core Molecular Data
7α-Hydroxyfrullanolide is a natural product belonging to the eudesmanolide class of

sesquiterpene lactones.[1][2]
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Property Value Source

Molecular Formula C₁₅H₂₀O₃ [1][2][3]

Molecular Weight 248.32 g/mol

CAS Number 105578-87-8

IUPAC Name

(3aR,5aR,9bS)-3a-hydroxy-

5a,9-dimethyl-3-methylidene-

4,5,6,7,8,9b-

hexahydrobenzo[g]benzofuran

-2-one

Biological Activity and Mechanism of Action
7α-Hydroxyfrullanolide (7HF) has demonstrated a range of biological activities, most notably as

an anticancer agent, particularly against triple-negative breast cancer (TNBC). It also exhibits

anti-inflammatory and cardioprotective properties.

Anticancer Effects in Triple-Negative Breast Cancer
Studies have shown that 7HF exhibits potent activity against TNBC cells by inducing cell cycle

arrest at the G2/M phase and promoting apoptosis.

G2/M Phase Arrest: 7HF treatment leads to the upregulation of key proteins involved in the

G2/M checkpoint, including Bub3, cyclin B1, and phosphorylated Cdk1 (Tyr 15). This halts the

cell cycle progression before mitosis, preventing the proliferation of cancer cells.

Apoptosis Induction: The apoptotic effect of 7HF is mediated through both intrinsic and extrinsic

pathways. This involves the upregulation of the pro-apoptotic protein Bax and the

downregulation of the anti-apoptotic protein Bcl-2. Consequently, a cascade of caspase

activation, including cleaved caspases-7, -8, and -9, is initiated, leading to programmed cell

death.

Inhibition of Survival Pathways: 7HF has been observed to suppress critical cell survival

signaling pathways. It can modulate the expression of the PP2A-A subunit, which may in turn

lead to the suppression of p-Akt (Ser 473), FoxO3a, and β-catenin.
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Microtubule Disruption: A key mechanism of action for 7HF's anticancer activity is its ability to

disrupt microtubule dynamics. It has been shown to inhibit the polymerization of α- and β-

tubulin in a dose-dependent manner, which is crucial for the formation of the mitotic spindle

during cell division.

Signaling Pathway of 7α-Hydroxyfrullanolide in TNBC Cells
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Caption: Signaling pathways modulated by 7α-Hydroxyfrullanolide in TNBC cells.
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Anti-inflammatory Activity
7α-Hydroxyfrullanolide has been shown to possess anti-inflammatory properties by modulating

immune cell responses. It can inhibit the activation of CD4+ T cells and the responses of

peritoneal macrophages. Mechanistically, 7HF increases intracellular calcium levels in these

immune cells, which plays a role in dampening their inflammatory functions. In vivo studies

have demonstrated its efficacy in reducing the severity of DSS-induced colitis.

Cardioprotective Effects
Recent studies have highlighted the cardioprotective potential of 7HF. It has been found to

ameliorate isoproterenol-induced myocardial injury in rats. The protective mechanism involves

the modification of iNOS and Nrf2 gene expression. Furthermore, 7HF can improve cardiac

function by reducing the cardiac workload through its negative chronotropic and inotropic

effects and by decreasing peripheral vascular resistance.

Experimental Protocols
This section outlines the methodologies for key experiments used to characterize the biological

activity of 7α-Hydroxyfrullanolide.

Cell Viability Assay (MTT Assay)
This assay is used to assess the cytotoxic effects of 7HF on cancer cells.

Methodology:

Seed breast cancer cells (e.g., MDA-MB-468, MCF-7, MDA-MB-231) in 96-well plates and

allow them to adhere overnight.

Treat the cells with various concentrations of 7α-Hydroxyfrullanolide (e.g., 0-100 µM) for a

specified duration (e.g., 24, 48, 72 hours).

Following treatment, add MTT solution to each well and incubate for 3-4 hours to allow the

formation of formazan crystals.

Dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the cell viability as a percentage relative to the untreated control cells and

determine the IC₅₀ value.

Cell Cycle Analysis by Flow Cytometry
This protocol is used to determine the effect of 7HF on the cell cycle distribution.

Methodology:

Treat cancer cells with different concentrations of 7α-Hydroxyfrullanolide (e.g., 6, 12, 24 µM)

for 24 hours.

Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

Fix the cells in cold 70% ethanol and store them at -20°C overnight.

Wash the fixed cells with PBS and resuspend them in a staining solution containing

propidium iodide (PI) and RNase A.

Incubate the cells in the dark for 30 minutes at room temperature.

Analyze the cell cycle distribution using a flow cytometer. The DNA content is proportional to

the PI fluorescence intensity.

Apoptosis Assay by Flow Cytometry
This method quantifies the extent of apoptosis induced by 7HF.

Methodology:

Treat cells with the desired concentrations of 7α-Hydroxyfrullanolide for 24 hours.

Harvest and wash the cells as described for cell cycle analysis.

Resuspend the cells in Annexin V binding buffer.

Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.
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Incubate the cells in the dark for 15 minutes at room temperature.

Analyze the stained cells by flow cytometry. Early apoptotic cells will be Annexin V positive

and PI negative, while late apoptotic/necrotic cells will be positive for both stains.

Western Blotting for Protein Expression Analysis
This technique is used to detect changes in the expression levels of specific proteins involved

in cell cycle regulation and apoptosis.

Methodology:

Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase

inhibitors.

Determine the protein concentration of the lysates using a BCA protein assay.

Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with a blocking solution (e.g., 5% non-fat milk in TBST) for 1 hour.

Incubate the membrane with primary antibodies against the target proteins (e.g., Cyclin B1,

p-Cdk1, Bax, Bcl-2) overnight at 4°C.

Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody for 1 hour.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and

visualize them using an imaging system.

Experimental Workflow for a Typical Anticancer Study

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture
(e.g., TNBC cells)

Treatment with
7α-Hydroxyfrullanolide

MTT Assay
(Cell Viability) Flow Cytometry

Western Blot
(Protein Expression)

Data Analysis and
Interpretation

Cell Cycle Analysis
(PI Staining)

Apoptosis Assay
(Annexin V/PI)

Click to download full resolution via product page

Caption: A typical experimental workflow for investigating the anticancer effects.

This guide provides a foundational understanding of 7α-Hydroxyfrullanolide. Further research is

warranted to fully elucidate its therapeutic potential and to translate these preclinical findings

into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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